Cas no 661458-54-4 (Benzonitrile, 3-[5-(3-morpholinyl)-1,2,4-oxadiazol-3-yl]-)

• Product Name: Benzonitrile, 3-[5-(3-morpholinyl)-1,2,4-oxadiazol-3-yl]-
• CAS No: 661458-54-4
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 1710277
• PubChem ID: 10400168
• Update Time: 2025-04-21

Benzonitrile, 3-[5-(3-morpholinyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[5-(3-morpholinyl)-1,2,4-oxadiazol-3-yl]-
• 3-(5-morpholin-3-yl-1,2,4-oxadiazol-3-yl)benzonitrile
• 661458-54-4
• DB-122416
• SCHEMBL5955781
• DTXSID50439321

• Inchi： 1S/C13H12N4O2/c14-7-9-2-1-3-10(6-9)12-16-13(19-17-12)11-8-18-5-4-15-11/h1-3,6,11,15H,4-5,8H2
• InChI Key： LYSHUHATAAGCFB-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=NC(C3C=CC=C(C#N)C=3)=NO2)C1

Computed Properties

• Exact Mass: 256.09616
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 83.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles